3-Chloro-1-(4-(4-chlorophenyl)piperazin-1-yl)propan-1-one

• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol
• IUPAC Name: 3-chloro-1-[4-(4-chlorophenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C13H16Cl2N2O/c14-6-5-13(18)17-9-7-16(8-10-17)12-3-1-11(15)2-4-12/h1-4H,5-10H2
• InChI Key: OFRGXUCFOHACEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)CCCl

Description

3-Chloro-1-(4-(4-chlorophenyl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C13H16Cl2N2O and its molecular weight is 287.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Chlorophenyl)piperazine dihydrochloride (1.88 g, 6.973 mmol) was dissolved in methylene chloride and, after slowly adding triethylamine (1.9 mL, 13.946 mmol) at 0° C., stirred for 5 minutes. After adding 3-chloropropionyl chloride (0.67 mL, 6.973 mmol), the reaction solution was stirred at room temperature. After extracting with methylene chloride, the organic layer was dried with desiccant and then filtered. The filtrate was concentrated and purified by column chromatography (EtOAc/hexane, 4:1). A target compound (1.03 g, 3.586 mmol, 51.5%) was yielded as white solid.